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Compound of Interest

Compound Name: 2-Chloro-6-mercaptobenzoic acid

Cat. No.: B1591508 Get Quote

An In-depth Technical Guide to 2-Chloro-6-mercaptobenzoic Acid as a Chemical

Intermediate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chloro-6-mercaptobenzoic
acid (CAS No. 20324-51-0), a versatile chemical intermediate. The document details its

physicochemical properties, synthesis methodologies, and significant applications, with a focus

on its role in the agrochemical and pharmaceutical industries.

Physicochemical and Quality Specifications
2-Chloro-6-mercaptobenzoic acid is a substituted benzoic acid derivative characterized by

the presence of chloro and mercapto functional groups. These groups impart specific reactivity,

making it a valuable building block in organic synthesis.[1][2] It typically appears as a white to

pale yellow crystalline powder.[1][3]

Table 1: Physicochemical Properties
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Property Value Source(s)

CAS Number 20324-51-0 [3][4][5]

Molecular Formula C₇H₅ClO₂S [3][4][5]

Molecular Weight 188.63 g/mol [3][5][6]

Appearance
White to pale yellow crystalline

powder
[1][3]

Melting Point 210-215°C (decomposes) [1][3]

Boiling Point 323.2 ± 27.0 °C (Predicted) [5]

Density ~1.45 - 1.49 g/cm³ [3][5]

pKa 2.35 ± 0.36 (Predicted) [4][5]

Solubility

Sparingly soluble in water;

soluble in methanol, ethanol,

and DMSO.

[1][3]

InChI Key
AQKPOJRMYFQSLX-

UHFFFAOYSA-N
[4][6]

Table 2: Typical Quality Specifications

Parameter Specification Source(s)

Purity (HPLC) ≥98.0% [3]

Moisture Content (Karl

Fischer)
≤0.5% [3]

Heavy Metals ≤10 ppm [3]

Residual Solvents Meets ICH Q3C guidelines [3]

Synthesis of 2-Chloro-6-mercaptobenzoic Acid
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The synthesis of 2-Chloro-6-mercaptobenzoic acid can be achieved through multiple routes.

The two primary methods documented are the hydrolysis of a thiocarbonyl derivative and a

two-step industrial process starting from 2,6-dichlorobenzonitrile.

Route 1: Laboratory Scale

Route 2: Industrial Scale
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(e.g., Na₂S)
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Hydrolysis (NaOH/KOH)

Nitrile to Acid

2-Chloro-6-mercaptobenzoic Acid

Click to download full resolution via product page

Caption: Synthesis routes for 2-Chloro-6-mercaptobenzoic acid.

Applications as a Chemical Intermediate
2-Chloro-6-mercaptobenzoic acid is a pivotal intermediate, primarily in the agrochemical

sector, but with growing potential in pharmaceuticals and material science.

Agrochemicals: The compound's most significant application is as the key intermediate in the

production of pyrithiobac-sodium, a broad-spectrum herbicide.[1][7][8] Pyrithiobac-sodium

functions by inhibiting acetolactate synthase (ALS), an essential enzyme in the biosynthetic

pathway of branched-chain amino acids in plants.[7][8] It is also used to synthesize other

potential herbicides, such as acetophenone oxime esters of pyrithiobac.[5][9]

Pharmaceuticals and Drug Development: The molecule's structure makes it a versatile

precursor for thiol-containing drug molecules.[3] Research has explored its potential as a

building block for active pharmaceutical ingredients (APIs) in cardiovascular and anti-

inflammatory therapies.[3] Furthermore, some studies have investigated its potential

antibacterial and anticancer properties.[2]
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Specialty Chemicals: It serves as a precursor for various organosulfur compounds and can

be used as a catalyst ligand in asymmetric catalysis.[3]

Primary Application: Agrochemicals Potential Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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